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Compound of Interest

Compound Name: Ochromycinone

Cat. No.: B019200

For Researchers, Scientists, and Drug Development Professionals

Core Chemical and Physical Properties

Ochromycinone, a naturally occurring antibiotic, has garnered significant attention in the
scientific community for its potent and selective inhibition of Signal Transducer and Activator of
Transcription 3 (STAT3). This technical guide provides an in-depth overview of
Ochromycinone's chemical properties, mechanism of action, and the experimental
methodologies used to characterize its activity.

Property Value References
Molecular Formula C19H1404
Molecular Weight 306.31 g/mol

28882-53-3 ((+)-
CAS Number ) [1]
Ochromycinone)

CAS Number 111540-00-2 ((Rac)-STA-21) 2]

Synonyms STA-21, (+)-Ochromycinone [1]

Note on CAS Numbers: The CAS number 28882-53-3 typically refers to the specific
enantiomer, (+)-Ochromycinone, while 111540-00-2 is often used for the racemic mixture,
(Rac)-STA-21. Researchers should verify the specific form used in their studies.
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Mechanism of Action: Targeting the STAT3 Signaling
Pathway

Ochromycinone exerts its biological effects primarily through the inhibition of the STAT3
signaling pathway. STAT3 is a transcription factor that plays a crucial role in cell growth,
proliferation, and survival. In many cancers, STAT3 is constitutively activated, leading to
uncontrolled cell growth. Ochromycinone inhibits STAT3 by preventing its dimerization and
subsequent DNA binding, thereby blocking the transcription of STAT3 target genes involved in

tumorigenesis.[2]

Below is a diagram illustrating the canonical STAT3 signaling pathway and the inhibitory action

of Ochromycinone.
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MTT Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
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